Cas no 303101-05-5 (3,5-dimethyl 4-(3,4-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate)

• Product Name: 3,5-dimethyl 4-(3,4-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• CAS No: 303101-05-5
• MF: C₁₇H₁₇Cl₂NO₄
• MW: 370.227183103561
• CID: 2108621
• PubChem ID: 982624
• Update Time: 2025-06-15

3,5-dimethyl 4-(3,4-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 4-(3,4-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• Dimethyl 4-(3,4-dichlorophenyl)-2,6-dimethyl-1,4-dihydro-3,5-pyri dinedicarboxylate
• 3,5-dimethyl 4-(3,4-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• SCHEMBL3035270
• SR-01000403186
• CHEMBL2063820
• 303101-05-5
• Oprea1_121262
• Oprea1_023058
• DA-07129
• EN300-18488817
• Z239860806
• 4-(3,4-DI-CL-PH)-2,6-DIMETHYL-1,4-2H-PYRIDINE-3,5-DICARBOXYLIC ACID DI-ME ESTER
• STK098898
• SR-01000403186-1
• AKOS000653009

• Inchi： 1S/C17H17Cl2NO4/c1-8-13(16(21)23-3)15(10-5-6-11(18)12(19)7-10)14(9(2)20-8)17(22)24-4/h5-7,15,20H,1-4H3
• InChI Key： GHXKAZQKSPCRGO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(C(=O)OC)=C(C)NC(C)=C1C(=O)OC)Cl

Computed Properties

• Exact Mass: 369.0534634Da
• Monoisotopic Mass: 369.0534634Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.6Ų

Additional information on 3,5-dimethyl 4-(3,4-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate

Introduction to 3,5-dimethyl 4-(3,4-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate (CAS No. 303101-05-5)

3,5-dimethyl 4-(3,4-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 303101-05-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the dihydropyridine class, a heterocyclic structure known for its broad range of biological activities and pharmacological applications. The unique substitution pattern of this molecule, featuring dimethyl groups at the 3 and 5 positions, a 4-(3,4-dichlorophenyl) moiety at the 4 position, and dimethyl groups at the 2 and 6 positions, contributes to its distinct chemical properties and potential therapeutic benefits.

The dihydropyridine scaffold is particularly well-studied for its role in cardiovascular medications, where derivatives such as nifedipine and amlodipine have demonstrated efficacy in treating hypertension and angina. However, the introduction of additional functional groups can modify the pharmacokinetic and pharmacodynamic profiles of these compounds, opening up new avenues for therapeutic intervention. The presence of chloro substituents at the 3 and 4 positions of the phenyl ring in 3,5-dimethyl 4-(3,4-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate suggests potential interactions with biological targets that may differ from those of simpler dihydropyridines.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like this one with greater accuracy. Studies have shown that modifications to the dihydropyridine core can significantly alter its interaction with enzymes and receptors. For instance, the dimethyl groups at the 2 and 6 positions may enhance lipophilicity, improving membrane permeability and oral bioavailability. Meanwhile, the dicarboxylate functionality at the 3 and 5 positions could facilitate interactions with anionic binding sites or participate in salt formation, which is crucial for drug formulation.

The pharmaceutical industry has been increasingly interested in developing novel dihydropyridine derivatives as potential leads for treating a variety of diseases. The structural features of 3,5-dimethyl 4-(3,4-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate make it an intriguing candidate for further investigation. Researchers are exploring its potential as a precursor in synthesizing more complex molecules or as a standalone agent with unique therapeutic properties.

In vitro studies have begun to uncover the biological activity of this compound. Preliminary data suggest that it may exhibit properties such as calcium channel modulation or enzyme inhibition. These activities are particularly relevant in contexts where calcium signaling plays a critical role in disease pathogenesis. For example, dysregulation of calcium channels is implicated in conditions like epilepsy and neurodegenerative disorders. By targeting these pathways with precision-engineered molecules like this one, scientists hope to develop treatments that are more effective and have fewer side effects than existing therapies.

The synthesis of 3,5-dimethyl 4-(3,4-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advances in green chemistry principles have also been applied to optimize these synthetic routes for sustainability. Techniques such as catalytic hydrogenation and solvent-free reactions have reduced waste generation while maintaining efficiency.

The compound's stability under various storage conditions is another critical factor that has been thoroughly evaluated. Stability studies indicate that when stored under inert atmospheres at controlled temperatures,3,5-Dimethyl 4,(3,4-Dichlorophenyl) -2,6-Dimethyl -1,4-Dihydro py rid ine -3,5-Dicarbox ylate maintains its integrity for extended periods. This stability is essential for ensuring consistent quality throughout manufacturing processes and during transportation to research facilities or clinical trial sites.

Regulatory considerations play a pivotal role in advancing compounds like this one from laboratory research to clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that all aspects of production—from raw material sourcing to final product testing—are standardized and controlled. Additionally,Good Laboratory Practices (GLP) must be followed during preclinical testing to generate reliable data on safety and efficacy before human trials can commence.

The potential applications of 303101-05-5 extend beyond traditional pharmaceutical uses into areas such as agrochemicals or material science where its unique structural features might provide novel solutions for existing challenges. For instance,the dich lor ophen yl group could serve as an anchor point for further functionalization, allowing chemists to design molecules with tailored properties for specific applications.

In conclusion,303101-05-5 represents an exciting development in medicinal chemistry with far-reaching implications both academically and industrially Its structural complexity combined with promising preliminary findings positions it as a valuable asset for ongoing research efforts aimed at discovering new therapeutic agents In light o f these attributes further exploration into its biological activities pharmacokinetics toxicology will undoubtedly continue unabated providing deeper insights into how such compounds can be optimized fo r real-world applications